Cas no 952182-23-9 (methyl 1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine-3-carboxylate)

• Product name: methyl 1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine-3-carboxylate
• CAS No: 952182-23-9
• MF: C₁₆H₁₄N₂O₄S
• MW: 330.35836
• MDL: MFCD09841663
• CID: 1985334
• PubChem ID: 45073278

methyl 1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine-3-carboxylate
• LogP
• methyl 1-(4-methylphenyl)sulfonylpyrrolo[2,3-b]pyridine-3-carboxylate
• METHYL 1-TOSYL-1H-PYRROLO[2,3-B]PYRIDINE-3-CARBOXYLATE
• 952182-23-9
• Methyl1-tosyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
• Methyl 1-(4-methylbenzene-1-sulfonyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
• Methyl 1-(toluene-4-sulphonyl)-7-azaindole-3-carboxylate
• DTXSID40662707
• AKOS015945557

• MDL： MFCD09841663
• Inchi： InChI=1S/C16H14N2O4S/c1-11-5-7-12(8-6-11)23(20,21)18-10-14(16(19)22-2)13-4-3-9-17-15(13)18/h3-10H,1-2H3
• InChI Key： FCEKKKLKOSDSBW-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)N2C=C(C3=C2N=CC=C3)C(=O)OC

Computed Properties

• Exact Mass: 330.06742811Da
• Monoisotopic Mass: 330.06742811Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 86.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides